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Abstract
This technical guide addresses the chemical identity of Ethyl 2-amino-5-methylhex-4-enoate.

The primary objective of this document is to provide the verified Chemical Abstracts Service

(CAS) number and the International Union of Pure and Applied Chemistry (IUPAC) name for

this compound. Following a comprehensive search of scientific literature, chemical databases,

and patent repositories, this guide presents the available identifying information. However, it is

important to note that detailed technical data, including experimental protocols, extensive

quantitative data, and specific biological signaling pathways for this compound, are not readily

available in the public domain at the time of this report.

Chemical Identification
The compound of interest is identified as Ethyl 2-amino-5-methylhex-4-enoate. This name

describes an ethyl ester of a six-carbon chain (hexenoate) with a double bond at the fourth

carbon, a methyl group at the fifth carbon, and an amino group at the second carbon.
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Identifier Value

IUPAC Name ethyl 2-amino-5-methylhex-4-enoate

CAS Number 824394-14-1[1]

Molecular Formula C₉H₁₇NO₂

Data Availability
A thorough investigation was conducted to gather in-depth technical information regarding

Ethyl 2-amino-5-methylhex-4-enoate. The search encompassed a wide range of scientific

databases, peer-reviewed journals, and patent archives.

The following outlines the extent of the information that is currently available:

Experimental Protocols: Detailed experimental procedures for the specific synthesis of Ethyl
2-amino-5-methylhex-4-enoate are not described in the readily accessible scientific

literature. While general methods for the synthesis of unsaturated amino esters exist, a

protocol tailored to this specific molecule has not been identified.

Quantitative Data: Spectroscopic and other quantitative analytical data for Ethyl 2-amino-5-
methylhex-4-enoate are not publicly available. This includes, but is not limited to, NMR, IR,

and mass spectrometry data.

Biological Activity and Signaling Pathways: There is no available information in the public

domain regarding the biological activity of Ethyl 2-amino-5-methylhex-4-enoate.

Consequently, no associated signaling pathways have been described or elucidated.

Logical Relationship of Available Information
Due to the limited data, a diagram illustrating experimental workflows or signaling pathways

cannot be constructed. However, a logical diagram representing the current state of knowledge

for this compound is provided below.
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Caption: Current knowledge status of Ethyl 2-amino-5-methylhex-4-enoate.

Conclusion
While the fundamental chemical identifiers, the CAS number and IUPAC name, for Ethyl 2-
amino-5-methylhex-4-enoate have been established, a deeper technical understanding of this

compound is hampered by the lack of publicly available data. Researchers, scientists, and drug

development professionals interested in this molecule should be aware that its synthesis,

properties, and potential biological effects are not documented in accessible scientific literature.

Further investigation into proprietary chemical libraries or de novo synthesis and analysis would

be required to build a comprehensive technical profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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